Cas no 1261572-60-4 (2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl)

2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl is a fluorinated biphenyl derivative featuring a reactive bromomethyl group and multiple fluorine substituents. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The presence of both bromomethyl and trifluoromethyl groups enhances its utility in cross-coupling reactions and functionalization processes. The electron-withdrawing fluorine atoms contribute to its stability and influence the electronic properties of derived compounds. Its structural complexity makes it valuable for designing molecules with tailored reactivity and physicochemical characteristics, suitable for applications requiring precise molecular modifications.

2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl structure

1261572-60-4 structure

Product Name:2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl

CAS No:1261572-60-4

MF:C₁₄H₈BrF₅

MW:351.109340667725

CID:4996953

Update Time:2025-09-27

2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

- 2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl
- Inchi： 1S/C14H8BrF5/c15-7-8-6-9(14(18,19)20)4-5-10(8)11-2-1-3-12(16)13(11)17/h1-6H,7H2
- InChI Key： MXFYWKCCZHVOSB-UHFFFAOYSA-N
- SMILES： BrCC1C=C(C(F)(F)F)C=CC=1C1C=CC=C(C=1F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 319
XLogP3: 5.2
Topological Polar Surface Area: 0

2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011004161-250mg	2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl	1261572-60-4	97%	250mg	$475.20	2023-09-03
Alichem	A011004161-500mg	2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl	1261572-60-4	97%	500mg	$831.30	2023-09-03
Alichem	A011004161-1g	2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl	1261572-60-4	97%	1g	$1564.50	2023-09-03

2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
3. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

Additional information on 2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl

Comprehensive Overview of 2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl (CAS No. 1261572-60-4)

2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl (CAS No. 1261572-60-4) is a highly specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique structural features, including the bromomethyl and trifluoromethyl groups, make it a versatile building block for designing complex molecules. The compound's difluoro substitution further enhances its reactivity, enabling precise modifications in target applications. Researchers and industries value this compound for its role in developing innovative solutions for drug discovery and functional materials.

In recent years, the demand for fluorinated biphenyl derivatives like 2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl has surged due to their exceptional stability and bioactivity. This aligns with the growing interest in sustainable chemistry and green synthesis, as fluorinated compounds often exhibit improved efficiency and reduced environmental impact. The compound's CAS No. 1261572-60-4 is frequently searched in academic databases and patent filings, reflecting its significance in cutting-edge research. Its applications span from OLED materials to catalysis, addressing key challenges in modern science.

The synthesis of 2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl involves multi-step reactions, often leveraging palladium-catalyzed cross-coupling or electrophilic aromatic substitution. These methods are optimized for high yield and purity, catering to stringent industrial standards. Analysts highlight its compatibility with high-throughput screening platforms, a feature highly sought after in drug discovery pipelines. Additionally, its lipophilicity and metabolic stability make it a candidate for probing structure-activity relationships (SAR) in medicinal chemistry.

From an SEO perspective, keywords such as "fluorinated biphenyl synthesis," "bromomethyl compound applications," and "CAS 1261572-60-4 supplier" are trending among researchers and procurement specialists. The compound's relevance to personalized medicine and bioconjugation techniques further amplifies its online visibility. Notably, discussions on platforms like ResearchGate and PubMed often cite its role in kinase inhibitor development, a hot topic in oncology research.

Quality control protocols for 2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl emphasize HPLC and NMR validation to ensure batch consistency. Regulatory compliance, particularly for GMP-grade production, is critical for its adoption in clinical-stage projects. The compound's storage stability under inert conditions is another frequently queried aspect, underscoring the need for detailed technical documentation.

In conclusion, 2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl (CAS No. 1261572-60-4) represents a nexus of innovation in synthetic chemistry and applied sciences. Its interdisciplinary applications and alignment with emerging technologies ensure its continued prominence in both academic and industrial spheres. Future research may explore its potential in bioimaging or nanomaterial functionalization, further expanding its utility.